Tungsten telluride (WTe2)

• IUPAC Name: bis(tellanylidene)tungsten
• InChI: InChI=1S/2Te.W
• InChI Key: WFGOJOJMWHVMAP-UHFFFAOYSA-N
• Canonical SMILES: [Te]=[W]=[Te]
• Molecular Formula: WTe2, Te2W
• DSSTOX Substance ID: DTXSID3065243
• Molecular Weight: 439.0 g/mol
• CAS No.: 12067-76-4

Description

TNP-2092 is a novel semi-synthetic antibacterial agent designed to combat persistent bacterial infections, particularly those associated with medical implants. It is a dual-acting molecule that combines the pharmacophores of rifamycin and quinolizinone, providing potent activity against a broad spectrum of bacterial species, including both gram-positive and gram-negative strains .

Mechanism of Action

Tungsten telluride (WTe2), also known as bis(tellanylidene)tungsten, is a layered transition metal dichalcogenide (TMD) that has attracted significant research interest due to its unique physical and electronic properties .

Target of Action

The primary targets of WTe2 are electronic systems where it demonstrates large non-saturating magnetoresistance, potential for spintronic applications, and promise as a type-II Weyl semimetal .

Mode of Action

WTe2 interacts with its targets by exhibiting an extremely large magnetoresistance . This means that the resistance of the material increases significantly when subjected to a magnetic field. This property is due to the material being a compensated semimetal, in which the number of mobile holes is the same as the number of electrons .

Biochemical Pathways

For instance, it can be synthesized from pre-deposited films of W and Te at a relatively low temperature of 550 °C .

Pharmacokinetics

Its physical properties such as its layered structure and ability to be exfoliated into thin 2d layers can impact its bioavailability in certain applications .

Result of Action

The result of WTe2’s action is its unique electronic properties. It exhibits large non-saturating magnetoresistance and shows promise as a type-II Weyl semimetal . Additionally, it has been found to undergo ferroelectric switching, a property previously only seen in electrical insulators .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of TNP-2092 involves the covalent bonding of rifamycin with a quinolizinone pharmacophore. The process includes multiple steps of organic synthesis, such as esterification, amidation, and cyclization reactions. Specific reaction conditions, such as temperature, pH, and solvent choice, are optimized to ensure high yield and purity of the final product .

Industrial Production Methods: Industrial production of TNP-2092 follows a similar synthetic route but is scaled up to meet commercial demands. The process involves large-scale reactors and stringent quality control measures to ensure consistency and compliance with regulatory standards. The production is carried out in Good Manufacturing Practice (GMP) certified facilities to ensure the safety and efficacy of the drug .

Chemical Reactions Analysis

Types of Reactions: TNP-2092 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can modify the quinolizinone moiety, altering its antibacterial properties.

Substitution: Substitution reactions can occur at specific positions on the rifamycin or quinolizinone rings, leading to the formation of analogs with different biological activities.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Halogenating agents and nucleophiles are employed for substitution reactions.

Major Products: The major products formed from these reactions include various derivatives and analogs of TNP-2092, each with unique antibacterial properties and potential therapeutic applications .

Scientific Research Applications

TNP-2092 has a wide range of scientific research applications, including:

Chemistry: Used as a model compound for studying dual-acting antibacterial agents and their synthesis.

Biology: Investigated for its effects on bacterial biofilms and resistance mechanisms.

Medicine: Under clinical trials for treating prosthetic joint infections and acute bacterial skin and skin structure infections.

Industry: Potential applications in developing new antibacterial coatings for medical devices to prevent infections

Comparison with Similar Compounds

Rifamycin: A potent antibiotic but prone to resistance development.

Quinolones: Effective against a broad range of bacteria but can lead to resistance.

TNP-2198: Another dual-acting molecule combining rifamycin with nitromidazole.

Uniqueness of TNP-2092: TNP-2092 stands out due to its dual-acting mechanism, which targets multiple bacterial pathways simultaneously. This reduces the likelihood of resistance development and enhances its efficacy against biofilm-associated infections. Its unique combination of rifamycin and quinolizinone pharmacophores provides a broader spectrum of activity compared to single-target antibiotics .

Customer Q & A

Q1: What makes Tungsten Telluride (WTe2) a material of interest for researchers?

A: Tungsten telluride (WTe2) belongs to the family of transition metal dichalcogenides (TMDs), which are 2D materials with unique properties at the nanoscale. [] These properties make them attractive for various applications, including high-performance electronics and energy conversion devices. []

Q2: What are the challenges in synthesizing WTe2 nanosheets?

A: While similar TMDs like MoS2 have well-established synthesis methods, creating WTe2 nanosheets has proven more challenging. One study found that the tellurization of tungsten oxide (WO3) thin films, a technique analogous to the successful sulfurization and selenization of other TMDs, did not yield WTe2 crystals. [] This suggests that the reaction kinetics for WTe2 thin film growth are different and require further investigation. []

Q3: Are there alternative methods for preparing thin WTe2 layers?

A: Yes, thermal annealing of mechanically exfoliated WTe2 flakes has been explored as a method for controlled thinning. [] This technique allows for precise thickness control, which is crucial for studying the material's properties and tailoring its performance in devices. []

Q4: What are the potential applications of WTe2 in electronic devices?

A: WTe2 demonstrates potential for use in biomemristor synapses, a key component in neuromorphic computing. A study showcased a biomemristor device utilizing a guar gum-WTe2 nanohybrid material. [] This device exhibited volatile switching behavior at low voltages and successfully mimicked essential synaptic functions, including short and long-term plasticity. []

Q5: How does WTe2 contribute to the performance of these biomemristor devices?

A: The incorporation of WTe2 nanosheets, exfoliated using natural tannic acid, into the guar gum matrix enhances the device's resistive switching properties. [] This combination enables low operating voltages and stable performance, essential characteristics for mimicking biological synapses in neuromorphic systems. []

Q6: Has WTe2 been explored for energy applications?

A: Yes, WTe2's thermoelectric properties have been investigated for their potential in energy conversion applications. [] Studies have focused on the synthesis and characterization of WTe2 nanobelts, which exhibit promising thermoelectric properties, including high electrical conductivity and Seebeck coefficient. []

Q7: How do the thermoelectric properties of WTe2 nanobelts compare to conventional materials?

A: WTe2 nanobelts demonstrate superior thermoelectric performance compared to conventional WTe2 powders. The nanobelt structure, with its reduced defects and enhanced carrier mobility, contributes to higher electrical conductivity. [] This highlights the importance of controlled synthesis methods for achieving desirable material properties. []

Q8: What is the significance of understanding the charge carrier dynamics in WTe2 heterostructures?

A: Studying charge carrier dynamics in WTe2 heterostructures, such as those with graphitic carbon nitride (g-CN), is crucial for developing efficient solar energy harvesting devices. [] Research using time-domain density functional theory coupled with nonadiabatic molecular dynamics simulations revealed ultrafast electron and hole transfer dynamics in a g-CN/WTe2 heterostructure, suggesting its potential for photovoltaic applications. []